1-benzoyl-4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]piperazine

• IUPAC Name: [4-(4-fluoro-2-nitro-5-piperidin-1-ylphenyl)piperazin-1-yl]-phenylmethanone
• InChI: InChI=1S/C22H25FN4O3/c23-18-15-21(27(29)30)20(16-19(18)24-9-5-2-6-10-24)25-11-13-26(14-12-25)22(28)17-7-3-1-4-8-17/h1,3-4,7-8,15-16H,2,5-6,9-14H2
• InChI Key: TUKUCHCWWBHQIN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=C(C(=C2)N3CCN(CC3)C(=O)C4=CC=CC=C4)[N+](=O)[O-])F
• Molecular Formula: C22H25FN4O3
• Molecular Weight: 412.5 g/mol

Description

1-benzoyl-4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]piperazine, commonly known as BFN, is a chemical compound that has gained significant attention in scientific research. BFN is a piperazine derivative that has been synthesized for its potential pharmacological properties.

Mechanism of Action

The mechanism of action of BFN is not fully understood. However, it has been suggested that BFN may act on the central nervous system by modulating the activity of neurotransmitters such as serotonin and dopamine. BFN has also been found to inhibit the activity of enzymes involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
BFN has been shown to have a range of biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of arthritis and neuropathic pain. BFN has also been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

BFN has several advantages for lab experiments. It is easy to synthesize and purify, and it exhibits a range of biological activities that make it a useful tool for studying various biological processes. However, BFN has some limitations, including its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for research on BFN. One area of interest is the development of BFN derivatives with improved pharmacological properties. Another area of interest is the elucidation of the mechanism of action of BFN, which could lead to the development of new drugs for the treatment of various diseases. Additionally, further studies are needed to determine the safety and toxicity of BFN.

Synthesis Methods

The synthesis of BFN involves the reaction of 4-fluoro-2-nitroaniline with benzoyl chloride in the presence of a base, followed by the reaction with piperazine. The resulting product is purified through recrystallization to obtain BFN in high yield.

Scientific Research Applications

BFN has been extensively studied for its potential pharmacological properties. It has been found to exhibit a range of biological activities, including analgesic, anti-inflammatory, and antitumor effects. BFN has also been shown to have potential as an antidepressant and anxiolytic agent.